1-(phenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 2-phenyl-1-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H24N2O/c24-21(18-20-10-5-2-6-11-20)23-16-14-22(15-17-23)13-7-12-19-8-3-1-4-9-19/h1-12H,13-18H2/b12-7+
• InChI Key: FATMTRRBUGEQIZ-KPKJPENVSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C21H24N2O
• Molecular Weight: 320.4 g/mol

Description

1-(phenylacetyl)-4-(3-phenyl-2-propen-1-yl)piperazine, commonly referred to as PAPP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in research. PAPP is a psychoactive compound that has been shown to have a high affinity for the serotonin transporter, making it a potential tool for studying the role of serotonin in the brain.

Mechanism of Action

PAPP works by binding to the serotonin transporter, preventing the reuptake of serotonin into the presynaptic neuron. This leads to an increase in extracellular serotonin levels, which can activate postsynaptic serotonin receptors and modulate behavior.
Biochemical and Physiological Effects:
PAPP has been shown to have various effects on behavior, including changes in mood, appetite, and sleep. It has also been shown to have anxiolytic and antidepressant-like effects in animal models. Additionally, PAPP has been shown to have potential applications in the treatment of drug addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using PAPP in scientific research is its high affinity for the serotonin transporter, making it a potent tool for investigating the role of serotonin in the brain. However, PAPP can also have off-target effects on other neurotransmitter systems, which can complicate data interpretation. Additionally, PAPP has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well established.

Future Directions

There are several future directions for research involving PAPP. One area of interest is the development of more selective serotonin transporter inhibitors that can be used to target specific populations of serotonin neurons. Additionally, PAPP could be used in combination with other compounds to investigate the complex interactions between different neurotransmitter systems in the brain. Finally, further studies are needed to establish the safety and efficacy of PAPP in clinical settings.

Synthesis Methods

PAPP can be synthesized through a multi-step process involving the reaction of piperazine with phenylacetic acid and cinnamaldehyde. The resulting compound can then be purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

PAPP has been used in a variety of scientific studies to investigate the role of serotonin in the brain. It has been shown to inhibit the reuptake of serotonin, leading to an increase in extracellular serotonin levels. This increase in serotonin can have various effects on behavior, including changes in mood, appetite, and sleep.